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Welcome to the Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on reducing the sensitivity

of materials to friction and impact. Below you will find troubleshooting guides and frequently

asked questions (FAQs) to address specific issues you may encounter during your

experiments.

Frequently Asked Questions (FAQs)
General Concepts
Q1: What are friction and impact sensitivity?

A1: Friction sensitivity is the degree to which a substance is likely to ignite or detonate when

subjected to frictional forces.[1] Impact sensitivity refers to a material's susceptibility to initiation

upon receiving a mechanical impact, such as being dropped or struck.[2][3] These properties

are critical safety parameters for energetic materials, pharmaceuticals, and other chemicals,

determining how they can be safely handled, processed, and transported.[2][4]

Q2: Why is reducing sensitivity important?

A2: Reducing sensitivity is crucial for enhancing the safety and reliability of energetic materials

and sensitive chemical compounds.[5] For pharmaceuticals, reducing sensitivity can prevent

degradation or unintended reactions during manufacturing and transport.[6] For energetic

materials, desensitization minimizes the risk of accidental initiation from stimuli encountered
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during handling, storage, or transport, such as dropping a container or friction from machinery.

[7]

Q3: What are the standard laboratory tests for measuring friction and impact sensitivity?

A3: The two most common methods are:

BAM Friction Test: This test determines a material's sensitivity to frictional stimuli. A sample

is placed on a porcelain plate and subjected to friction from a weighted porcelain pin.[8][9]

The result is typically reported as the lowest load in Newtons (N) at which an ignition, spark,

or explosion occurs in a set number of trials.[9][10]

BAM Fallhammer (Drop Impact) Test: This method measures sensitivity to impact. A

specified weight is dropped from varying heights onto a sample.[2][3] The result is often

expressed as the impact energy in Joules (J) corresponding to the height at which a 50%

probability of initiation is observed (H50), often determined using statistical methods like the

Bruceton analysis.[3][11]

Factors Influencing Sensitivity
Q4: How do a material's physical properties affect its sensitivity?

A4: Several physical properties are critical:

Particle Size and Shape: Generally, smaller and more spherical particles with smoother

surfaces exhibit lower sensitivity.[12][13] This is because they have fewer sharp edges and a

reduced likelihood of forming "hot spots" under mechanical stress.[12] However, for some

materials, reducing particle size below a certain threshold (e.g., 400 nm) can decrease

sensitivity, while in other ranges, the effect may be different.[12][14]

Crystal Quality: The presence of internal voids, defects, and impurities in a crystal structure

can significantly increase sensitivity.[13][14] Materials with higher crystal density and fewer

imperfections are typically less sensitive.[13][15]

Thermal Conductivity: Materials with higher thermal conductivity can dissipate heat from

localized "hot spots" more effectively, reducing the probability of ignition.[5][16]
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Troubleshooting Guides
Issue: Inconsistent Sensitivity Test Results
Q1: My impact/friction sensitivity test results for the same material are not reproducible. What

are the common causes?

A1: Inconsistent results are a frequent issue. Consider the following factors:

Sample Preparation: Ensure the sample volume or mass is consistent for each test. For

powders, particle size distribution should be uniform; sieve the material if necessary.[4][10]

Environmental Conditions: Temperature and humidity can affect a material's sensitivity.[10]

[17] Record these conditions for every test. Hygroscopic materials should be stored in a

desiccator.[17]

Apparatus Cleanliness: Residue from previous tests can contaminate the sample and alter

results. Thoroughly clean the anvil, pins, plates, and other contact surfaces before each

experiment.[18]

Operator Variability: In tests that involve manual steps, ensure the procedure is followed

identically each time. Automated systems can help reduce this variability.[4]

Issue: Difficulty in Reducing Sensitivity
Q2: I have reduced the particle size of my material, but the sensitivity has not decreased as

expected. Why?

A2: While smaller particles are often less sensitive, this is not a universal rule.[14]

Increased Surface Area: Nanosized particles have a very high surface area-to-volume ratio,

which can sometimes increase reactivity.

Crystal Defects: Aggressive milling or grinding processes used to reduce particle size can

introduce new defects and amorphous regions into the crystals, which can increase

sensitivity.[12]
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Morphology: The milling process may create particles with sharp, angular shapes rather than

smooth, spherical ones, which can counteract the benefits of size reduction.[12] Consider

alternative methods like controlled crystallization to achieve the desired size and

morphology.

Q3: My polymer-bonded explosive (PBX) formulation is still too sensitive. What can I do?

A3: The choice and integration of the binder are critical for desensitization.

Binder Selection: The binder should be chemically compatible with the energetic material

and have good mechanical properties (e.g., elasticity) to absorb and dissipate mechanical

energy. Fluoropolymers and some rubbers are commonly used.[19][20]

Binder Content: Increasing the binder content can reduce sensitivity, but it will also decrease

the energetic performance of the material.[19] An optimal balance must be found.

Interfacial Bonding: Strong adhesion between the binder and the energetic crystals is crucial.

Poor bonding can leave voids that act as hot spots. Surface treatment of the crystals or the

use of coupling agents can improve this interaction.[5]

Q4: The coating applied to my particles is not effective at reducing friction sensitivity. What are

the likely problems?

A4: The effectiveness of a coating depends on its uniformity, thickness, and mechanical

properties.

Incomplete Coverage: If the coating is not uniform, parts of the energetic material remain

exposed. Review your coating process (e.g., solvent evaporation, spray drying) and adjust

parameters to ensure even deposition.[21]

Coating Material: The coating should be ductile and able to deform without fracturing to

cushion the particles from frictional forces. Brittle coatings can crack under stress and fail to

provide protection. Nitrocellulose and various waxes are often used for this purpose.[21][22]

Coating Thickness: An insufficient coating thickness may not provide enough of a buffer.

Increasing the coating-to-material ratio can improve desensitization.[21]
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Data on Sensitivity Reduction Methods
The following tables summarize quantitative data on the effectiveness of various

desensitization techniques.

Table 1: Effect of Particle Size and Morphology on Impact Sensitivity

Material
Initial
Particle
Size (μm)

Modified
Particle
Size/Morph
ology

Initial
Impact
Sensitivity
(H₅₀, cm)

Final
Impact
Sensitivity
(H₅₀, cm)

Percent
Change

RDX 87 0.27 (milled) - -

Lower

sensitivity

reported[12]

HMX -
Lamellae (2D

layers)
~25 J >50 J

>100%

Increase

CL-20 -

Porous

Hollow

Spheres

12 J 22.5 J
87.5%

Increase

Note: Direct comparison of H₅₀ values across different studies can be challenging due to

variations in test equipment and procedures. The trend within a single study is most

informative.

Table 2: Effect of Binders and Coating on Sensitivity

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6648681/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energetic
Material

Additive/
Coating

Additive
% (w/w)

Initial
Friction
Sensitivit
y (N)

Final
Friction
Sensitivit
y (N)

Initial
Impact
Sensitivit
y (J)

Final
Impact
Sensitivit
y (J)

DNTF
Nitrocellulo

se (NC)
1% 120 56 - -

DNTF
Nitrocellulo

se (NC)
3% 120 40 - -

DNTF
Nitrocellulo

se (NC)
5% 120 33.6 - -

RDX
Silicone

Binder
~15% 120 288 5 10

CL-20

Graphene

Nanoplatel

ets

- Decreased - Decreased -

Data compiled from multiple sources.[16][20][21]

Experimental Protocols
Protocol 1: BAM Friction Test
This protocol is a generalized procedure based on standard methodologies.[8][9][17]

Objective: To determine the friction sensitivity of a solid or paste-like substance.

Materials:

BAM Friction Apparatus

Porcelain plates (25 x 25 x 5 mm)[17]

Porcelain pins

Spatula
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Sample material (~10 mm³)[10]

Set of calibrated weights (providing loads from 5 N to 360 N)[9]

Procedure:

Setup: Place a clean porcelain plate into the clamp on the sliding carriage and secure it.

Insert a clean porcelain pin into the collet on the loading arm.

Sample Placement: Place approximately 10 mm³ of the sample material onto the porcelain

plate, directly under the pin.[10]

Loading: Gently lower the loading arm so the pin rests on the sample. Select the desired

load and hang the corresponding weight on the appropriate notch of the loading arm. For an

unknown material, it is safest to start with the highest load (e.g., 360 N) and work

downwards, or as per specific safety guidelines.[17]

Execution: Turn off the room lights to better observe any sparks or flashes.[17] Press the

button to activate the motor. The carriage will move the plate back and forth under the pin

one time over a distance of 10 mm.[9][10]

Observation: Carefully observe for any reaction. A positive reaction ("Go") is defined as an

explosion, flash, spark, or audible report (pop/crackle).[17] Scorch marks, smoke, or odor

without an explosion are typically considered a negative result ("No Go").[17]

Data Recording: Record the load and the result (Go/No Go). Also, note the ambient

temperature and humidity.[17]

Repetition: The test is repeated multiple times at a given load to determine a probability of

reaction. A common procedure is to find the lowest load that causes one reaction in six trials

(1-in-6).[9]

Cleanup: After each test, safely remove the used plate and pin for cleaning or disposal and

use a fresh surface for the next trial.

Protocol 2: BAM Fallhammer Impact Test
This protocol is a generalized procedure based on standard methodologies.[2][3][23]
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Objective: To determine the impact sensitivity of a solid or liquid substance.

Materials:

BAM Fallhammer apparatus

Steel anvil and guide block

Drop weights (e.g., 1 kg, 5 kg, 10 kg)[4][24]

Sample confinement assembly (e.g., steel cylinders)

Sample material (~40 mm³)[4]

Remote release mechanism

Procedure:

Setup: Ensure the apparatus is on a stable, vibration-free base. Position the anvil and guide

block correctly.

Sample Preparation: Place the specified volume of the sample (approx. 40 mm³) into the

sample assembly.[4] For powders, ensure consistent packing density.

Positioning: Carefully place the prepared sample assembly on the center of the anvil.

Weight and Height Selection: Select the appropriate drop weight and set the desired drop

height. The impact energy (Joules) is the product of the weight (kg), gravity (9.81 m/s²), and

height (m).

Execution: Clear the area and use the remote mechanism to release the drop weight. The

weight will fall and strike the sample assembly.

Observation: Observe for signs of a reaction (explosion, flash, smoke, sound).

Data Analysis: The result is recorded as a "Go" or "No Go." To determine the H₅₀ value (the

height at which there is a 50% probability of reaction), a statistical method like the "up-and-
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down" Bruceton method is typically employed.[3] This involves performing a series of tests

where the height of the next drop is decreased after a "Go" and increased after a "No Go."

Cleanup: Safely remove and clean or dispose of the sample assembly components after

each test.
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Caption: Factors influencing hot spot formation and material sensitivity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.jes.or.jp/mag/stem/Vol.77/documents/Vol.77,No.6,p.142-147.pdf
https://www.benchchem.com/product/b1208548?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Material is
overly sensitive

Characterize Material
(Particle size, purity,

morphology)

Is recrystallization or
altering synthesis

feasible?

Method 1:
Particle Engineering
(Control size, shape,
and crystal quality)

Yes

Is adding an inert
or energetic binder

acceptable?

No

Method 2:
Coating / Encapsulation
(Apply polymer, wax, or

other desensitizer)

Yes (Coating)

Method 3:
Formulate as PBX
(Integrate into a

polymeric matrix)

Yes (PBX)

Perform Sensitivity Tests
(BAM Friction / Fallhammer)

No

Evaluate Results:
Sensitivity Reduced?

End: Material meets
safety requirements

Yes

Re-evaluate Method
or Combine Methods

No

Click to download full resolution via product page

Caption: Workflow for selecting a sensitivity reduction method.
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Caption: Experimental workflow for the BAM Friction Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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